The design of a new concept chromatography column

Analyst Pub Date: 2011-10-17 DOI: 10.1039/C1AN15681K

Abstract

Active Flow Management is a new separation technique whereby the flow of mobile phase and the injection of sample are introduced to the column in a manner that allows migration according to the principles of the infinite diameter column. A segmented flow outlet fitting allows for the separation of solvent or solute that elutes along the central radial section of the column from that of the sample or solvent that elutes along the wall region of the column. Separation efficiency on the analytical scale is increased by 25% with an increase in sensitivity by as much as 52% compared to conventional separations.

Graphical abstract: The design of a new concept chromatography column
The design of a new concept chromatography column
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